Cas no 878795-87-0 (2-Amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride)

• Product Name: 2-Amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride
• CAS No: 878795-87-0
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• MDL: MFCD30541074
• CID: 5225220
• Update Time: 2026-03-07

2-Amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride
• 2-Amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride

• MDL： MFCD30541074
• Inchi： 1S/C12H17NO3.ClH/c1-3-15-11-6-5-9(10(14)8-13)7-12(11)16-4-2;/h5-7H,3-4,8,13H2,1-2H3;1H
• InChI Key： YLFXUBUFMZBGRI-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=C(C(CN)=O)C=CC=1OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 220
• Topological Polar Surface Area: 61.6

Additional information on 2-Amino-1-(3,4-diethoxyphenyl)ethan-1-one hydrochloride

2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride: A Comprehensive Overview

2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride (CAS No. 878795-87-0) is a biologically active compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its structural complexity and potential therapeutic applications. The molecule consists of a diethoxyphenyl group attached to a ketone moiety, with an amino group positioned at the adjacent carbon. This unique structure contributes to its diverse pharmacological properties and makes it a valuable subject for research.

Recent studies have highlighted the potential of 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride in the development of novel drugs targeting various diseases. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly those involving protein kinases. The compound's ability to inhibit specific kinase activities has been linked to its potential anti-cancer properties. In vitro experiments have demonstrated that it can effectively suppress the proliferation of cancer cells while sparing normal cells, suggesting a promising avenue for oncology research.

The synthesis of 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the preparation of the diethoxyphenyl intermediate, followed by its coupling with an appropriate amino ketone derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the final product. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production.

In terms of pharmacokinetics, 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride exhibits favorable absorption and bioavailability profiles in preclinical models. Studies in rodents have shown that the compound can be rapidly absorbed after oral administration and distributed widely throughout the body. Its metabolism involves both phase I and phase II reactions, with primary metabolites being excreted via urine and feces. These findings are crucial for understanding its pharmacokinetic behavior in humans and for designing appropriate dosing regimens.

The therapeutic potential of 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride extends beyond oncology. Preclinical data suggest that it may also possess anti-inflammatory and neuroprotective properties. For example, experiments in animal models of neurodegenerative diseases have shown that the compound can reduce inflammation and protect neurons from oxidative stress-induced damage. These findings underscore its potential as a multi-target drug capable of addressing complex disease states.

From an analytical standpoint, the characterization of 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride has been achieved using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, stereochemistry, and physical properties. Such information is essential for ensuring the quality and consistency of the compound during manufacturing processes.

In conclusion, 2-Amino-1-(3,4-Diethoxyphenyl)Ethan-1-One Hydrochloride (CAS No. 878795-87-0) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action, pharmacokinetics, and therapeutic applications. As our understanding of this compound deepens, it holds great potential for advancing medical science and improving human health.